N,N-Diethyl-3-nitrobenzenesulfonamide
Overview
Description
N,N-Diethyl-3-nitrobenzenesulfonamide: is an organic compound with the molecular formula C10H14N2O4S It is characterized by the presence of a nitro group (-NO2) and a sulfonamide group (-SO2NH-) attached to a benzene ring, with two ethyl groups (-C2H5) attached to the nitrogen atom of the sulfonamide group
Preparation Methods
Synthetic Routes and Reaction Conditions:
Nitration of N,N-Diethylbenzenesulfonamide: The synthesis of N,N-Diethyl-3-nitrobenzenesulfonamide typically begins with the nitration of N,N-Diethylbenzenesulfonamide. This process involves the reaction of N,N-Diethylbenzenesulfonamide with a nitrating agent such as a mixture of concentrated sulfuric acid (H2SO4) and nitric acid (HNO3) at low temperatures (0-5°C). The nitration reaction introduces a nitro group at the meta position of the benzene ring, resulting in the formation of this compound.
Industrial Production Methods:
Batch Process: In industrial settings, the batch process is commonly used for the production of this compound. This involves the stepwise addition of nitrating agents to a reaction vessel containing N,N-Diethylbenzenesulfonamide under controlled temperature and stirring conditions. The reaction mixture is then quenched with water, and the product is isolated by filtration and purified by recrystallization.
Continuous Process: For large-scale production, a continuous process may be employed. This involves the continuous feeding of reactants into a reactor, where the nitration reaction occurs under controlled conditions. The product is continuously removed from the reactor, purified, and collected.
Chemical Reactions Analysis
Types of Reactions:
Reduction: N,N-Diethyl-3-nitrobenzenesulfonamide can undergo reduction reactions to convert the nitro group (-NO2) to an amino group (-NH2). Common reducing agents include hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C) or iron (Fe) in the presence of hydrochloric acid (HCl).
Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other nucleophiles such as halides or amines under appropriate conditions.
Common Reagents and Conditions:
Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) catalyst, or iron (Fe) with hydrochloric acid (HCl).
Substitution: Nucleophiles such as halides or amines, typically under basic or acidic conditions.
Major Products:
Reduction: N,N-Diethyl-3-aminobenzenesulfonamide.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry:
Intermediate in Organic Synthesis: N,N-Diethyl-3-nitrobenzenesulfonamide is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology:
Enzyme Inhibition Studies: The compound is used in studies to investigate the inhibition of specific enzymes, particularly those involved in sulfonamide metabolism.
Medicine:
Drug Development: this compound is explored for its potential use in the development of new therapeutic agents, particularly those targeting bacterial infections.
Industry:
Chemical Manufacturing: The compound is used in the production of dyes, pigments, and other specialty chemicals.
Mechanism of Action
Mechanism:
Enzyme Inhibition: N,N-Diethyl-3-nitrobenzenesulfonamide exerts its effects primarily through the inhibition of specific enzymes. The nitro group and sulfonamide group interact with the active site of the enzyme, blocking its activity and preventing the enzyme from catalyzing its normal reaction.
Molecular Targets and Pathways:
Sulfonamide Metabolism: The compound targets enzymes involved in the metabolism of sulfonamides, disrupting their normal function and leading to the accumulation of sulfonamide intermediates.
Comparison with Similar Compounds
N,N-Diethylbenzenesulfonamide: Lacks the nitro group, making it less reactive in certain chemical reactions.
N,N-Dimethyl-3-nitrobenzenesulfonamide: Contains methyl groups instead of ethyl groups, which can affect its reactivity and solubility.
N,N-Diethyl-4-nitrobenzenesulfonamide: Has the nitro group at the para position, which can influence its chemical properties and reactivity.
Uniqueness:
Reactivity: The presence of both the nitro group and the sulfonamide group in N,N-Diethyl-3-nitrobenzenesulfonamide makes it highly reactive and versatile in various chemical reactions.
Applications: Its unique structure allows it to be used in a wide range of scientific research applications, from organic synthesis to enzyme inhibition studies.
Biological Activity
N,N-Diethyl-3-nitrobenzenesulfonamide is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, antimicrobial properties, anti-inflammatory effects, and relevant case studies.
Chemical Structure and Properties
This compound has the molecular formula and a molecular weight of approximately 258.3 g/mol. The compound features a sulfonamide group (-SO₂NH-) and a nitro group (-NO₂) attached to a benzene ring, which are critical for its biological activity.
The mechanism of action of this compound is not fully elucidated; however, it is believed to involve interactions with specific enzymes or receptors within biological systems. The nitro group can undergo bioreduction to form reactive intermediates that may interact with cellular components, leading to various biological effects, including inhibition of enzyme activity or modulation of signaling pathways .
Antimicrobial Activity
This compound has been investigated for its antimicrobial properties . Nitro-containing compounds are known to exhibit antimicrobial activity through mechanisms such as the generation of toxic intermediates upon reduction. These intermediates can bind covalently to DNA, resulting in nuclear damage and cell death. For instance, nitro derivatives like metronidazole are widely used for treating infections caused by anaerobic bacteria and protozoa .
Table 1: Antimicrobial Activity Data
Compound Name | MIC (μM) | Target Microorganisms |
---|---|---|
This compound | TBD | TBD |
Metronidazole | 1 | Clostridium difficile |
Chloramphenicol | 2 | Staphylococcus aureus |
Anti-Inflammatory Activity
Research indicates that nitrated compounds can also exhibit anti-inflammatory activities . The presence of the nitro group may enhance the pharmacokinetic properties of the compound, allowing it to interact with proteins involved in inflammatory responses. For example, some nitro fatty acids have shown significant cytoprotective effects by modulating cellular signaling pathways related to inflammation .
Case Studies and Research Findings
- Study on Enzyme Inhibition : A study explored the potential of this compound to inhibit specific enzymes related to bacterial growth. Preliminary findings suggested that it may interact with metabolic pathways critical for bacterial survival, although detailed studies are required to confirm these interactions.
- Comparison with Similar Compounds : In comparative studies, this compound was evaluated against structurally similar compounds such as N,N-Diethyl-4-methyl-3-nitrobenzenesulfonamide and 4-Chloro-N,N-diethyl-3-nitrobenzenesulfonamide. These studies indicated that variations in substitution patterns significantly affect biological activity and solubility.
Table 2: Comparison of Similar Compounds
Compound Name | Molecular Formula | Unique Features |
---|---|---|
This compound | C₁₀H₁₄N₂O₄S | Nitro group at meta position |
N,N-Diethyl-4-methyl-3-nitrobenzenesulfonamide | C₁₁H₁₆N₂O₄S | Methyl substitution at para position |
4-Chloro-N,N-diethyl-3-nitrobenzenesulfonamide | C₁₀H₁₄ClN₂O₄S | Chlorine substitution at para position |
Properties
IUPAC Name |
N,N-diethyl-3-nitrobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O4S/c1-3-11(4-2)17(15,16)10-7-5-6-9(8-10)12(13)14/h5-8H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOGKOBQIINJDJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50282990 | |
Record name | N,N-Diethyl-3-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50282990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6335-26-8 | |
Record name | 6335-26-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=29052 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N,N-Diethyl-3-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50282990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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